![molecular formula C24H26N2O5S B4021098 N~1~-(2-ethylphenyl)-N~2~-(2-methoxyphenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide](/img/structure/B4021098.png)
N~1~-(2-ethylphenyl)-N~2~-(2-methoxyphenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide
Description
Synthesis Analysis
The synthesis of compounds similar to N1-(2-ethylphenyl)-N2-(2-methoxyphenyl)-N2-[(4-methoxyphenyl)sulfonyl]glycinamide often involves complex reactions utilizing sulfonamides and glycinamides as key intermediates. For instance, Ethyl glyoxylate N-tosylhydrazone has been identified as an excellent sulfonyl anion surrogate in the base-catalyzed conjugate addition reaction for the synthesis of functionalized sulfones, offering a simple and reliable route to γ-keto- and γ-hydroxy sulfones through sulfa-Michael reactions (Fernández et al., 2014). Another synthesis approach uses sulfinimine-mediated asymmetric synthesis for the efficient production of arylglycines, which are critical precursors for glycopeptide antibiotics (Davis & Fanelli, 1998).
Molecular Structure Analysis
The molecular structure of compounds in this class is characterized by the presence of sulfonyl groups and their interactions with various substituents, which are crucial for their biological activities. High-density oligonucleotide microarray analysis has been used to elucidate the pharmacophore structure of related compounds, shedding light on drug-sensitive cellular pathways (Owa et al., 2002).
Chemical Reactions and Properties
The reactivity of compounds containing sulfonamide and glycinamide groups includes their ability to undergo various chemical reactions, such as allylation and Michael additions, which are pivotal for the synthesis of complex molecules with potential therapeutic uses. For example, polymer-supported sulfonamide of N-glycine has been developed for the allylation of aldehydes and imines, showing good to high yields in various cases (Li & Zhao, 2006).
properties
IUPAC Name |
N-(2-ethylphenyl)-2-(2-methoxy-N-(4-methoxyphenyl)sulfonylanilino)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O5S/c1-4-18-9-5-6-10-21(18)25-24(27)17-26(22-11-7-8-12-23(22)31-3)32(28,29)20-15-13-19(30-2)14-16-20/h5-16H,4,17H2,1-3H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVBPDGRSIVWXLS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CN(C2=CC=CC=C2OC)S(=O)(=O)C3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 7171207 |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.